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Cat. No.: B1582382 Get Quote

Biodegradation Face-Off: Bis(2-ethylhexyl)
Succinate vs. Phthalates
A Comparative Guide for Researchers and Drug Development Professionals

The environmental fate of plasticizers is a critical consideration in material science, particularly

for applications in sensitive fields such as pharmaceuticals and medical devices. This guide

provides a detailed comparison of the biodegradation rates and pathways of Bis(2-ethylhexyl)
succinate (DEHS), a succinate-based plasticizer, and common phthalates like Bis(2-

ethylhexyl) phthalate (DEHP), Dibutyl phthalate (DBP), and Benzyl butyl phthalate (BBP). This

analysis is supported by experimental data to aid in the selection of more environmentally

benign materials.

Executive Summary
Bis(2-ethylhexyl) succinate (DEHS) is positioned as a readily biodegradable alternative to

many common phthalates. While specific quantitative biodegradation data for DEHS is limited

in publicly available literature, its succinate structure suggests rapid degradation. In contrast,

phthalates exhibit a wide range of biodegradation rates, with some, like DEHP, demonstrating

persistence, particularly under anaerobic conditions. The primary mechanism for the

biodegradation of both compound types is the initial hydrolysis of the ester bonds, followed by

the degradation of the resulting acid and alcohol moieties.
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Quantitative Biodegradation Data
The following table summarizes the available quantitative data on the biodegradation of

selected phthalates. Due to the limited availability of specific quantitative data for DEHS, a

qualitative assessment is provided.
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Compound
Chemical
Structure

Type
Half-life
(Aerobic)

Half-life
(Anaerobic)

Key
Observatio
ns

Bis(2-

ethylhexyl)

succinate

(DEHS)

C₂₀H₃₈O₄

Succinate-

based

Plasticizer

Rapid

Degradation

(qualitative)

Data not

available

Generally

considered

readily

biodegradabl

e. Studies

with

Rhodococcus

rhodochrous

indicate rapid

breakdown.

[1]

Bis(2-

ethylhexyl)

phthalate

(DEHP)

C₂₄H₃₈O₄
Phthalate

Plasticizer

5 - 95 days

(soil)[2][3]

Can exceed 1

year[3]

Biodegradatio

n is

significantly

slower than

for phthalates

with shorter

alkyl chains.

[4]

Dibutyl

phthalate

(DBP)

C₁₆H₂₂O₄
Phthalate

Plasticizer

Data not

available

28 days (river

sediment)

Generally

biodegrades

more readily

than DEHP.

Benzyl butyl

phthalate

(BBP)

C₁₉H₂₀O₄
Phthalate

Plasticizer

1 - 7 days

(surface

water)

19.3 days

(river

sediment)

Readily

biodegraded

under aerobic

conditions.

Experimental Protocols
The biodegradation of these plasticizers is typically assessed using standardized test methods,

such as those developed by the Organisation for Economic Co-operation and Development
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(OECD).

Ready Biodegradability Test (e.g., OECD 301B - CO₂
Evolution Test)
This test evaluates the potential for a substance to be readily biodegradable under aerobic

conditions.

Test Setup: A defined concentration of the test substance (e.g., 10-20 mg/L of total organic

carbon) is added to a mineral medium.[5] This medium is then inoculated with

microorganisms from a source like activated sludge from a wastewater treatment plant.[5][6]

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-

25°C) for 28 days.[5][6]

Measurement: The evolution of carbon dioxide (CO₂) resulting from the microbial

degradation of the test substance is measured at regular intervals.[5][6]

Data Analysis: The percentage of biodegradation is calculated by comparing the amount of

CO₂ produced to the theoretical maximum amount of CO₂ that could be generated from the

complete oxidation of the test substance.[5] A substance is considered "readily

biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the

28-day test.[6]

Inherent Biodegradability Test (e.g., OECD 302B - Zahn-
Wellens/EMPA Test)
This test is used to assess whether a chemical has the potential to biodegrade, often under

more favorable conditions than the ready biodegradability test.

Test Setup: A higher concentration of the test substance and a higher concentration of

microorganisms (activated sludge) are used compared to the ready biodegradability test.[7]

[8][9]

Incubation: The mixture is aerated and agitated in the dark or diffuse light at 20-25°C for up

to 28 days.[7][8][9]
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Measurement: The disappearance of the test substance is monitored by measuring the

Dissolved Organic Carbon (DOC) or Chemical Oxygen Demand (COD) in the solution over

time.[7][8][9]

Data Analysis: The percentage of biodegradation is calculated based on the reduction in

DOC or COD. A removal of more than 20% indicates inherent, primary biodegradability, while

a removal of over 70% suggests inherent, ultimate biodegradability.[10]

Biodegradation Pathway
The initial and rate-limiting step in the biodegradation of both DEHS and phthalates is the

enzymatic hydrolysis of the ester bonds. This process is carried out by various microorganisms.
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General biodegradation pathway for diester plasticizers.
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As depicted in the diagram, the initial hydrolysis of the diester (DEHS or a phthalate) yields a

monoester and an alcohol (2-ethylhexanol in the case of DEHS and DEHP). The monoester is

further hydrolyzed to the corresponding dicarboxylic acid (succinic acid or phthalic acid) and

another molecule of the alcohol. Both the acid and the alcohol can then be further metabolized

by microorganisms, ultimately entering central metabolic pathways like the Tricarboxylic Acid

(TCA) cycle for complete mineralization to carbon dioxide and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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